Cas no 2169231-18-7 (3-(2-ethoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol)

• Product Name: 3-(2-ethoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• CAS No: 2169231-18-7
• MF: C₈H₁₁N₅OS
• MW: 225.270838975906
• CID: 6213622
• PubChem ID: 165533747
• Update Time: 2025-06-14

3-(2-ethoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• 2169231-18-7
• EN300-1582459
• 3-(2-ethoxyethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol

• Inchi： 1S/C8H11N5OS/c1-2-14-4-3-13-7-6(11-12-13)8(15)10-5-9-7/h5H,2-4H2,1H3,(H,9,10,15)
• InChI Key： ZNDXZYIBTYCPPU-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(CCOCC)N=N2

Computed Properties

• Exact Mass: 225.06843116g/mol
• Monoisotopic Mass: 225.06843116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 96.4Ų

Additional information on 3-(2-ethoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol

Research Brief on 3-(2-ethoxyethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol (CAS: 2169231-18-7)

Recent studies have highlighted the growing interest in the compound 3-(2-ethoxyethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol (CAS: 2169231-18-7) due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its triazolopyrimidine core and thiol functional group, has been investigated for its unique chemical properties and biological activities. The compound's structural features make it a promising candidate for the design of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the key areas of research focuses on the compound's mechanism of action as a kinase inhibitor. Preliminary studies suggest that 3-(2-ethoxyethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol exhibits selective inhibition against certain protein kinases involved in cell proliferation and survival pathways. This has sparked interest in its potential as a targeted therapy for cancers characterized by dysregulated kinase activity. Recent in vitro assays have demonstrated its efficacy in suppressing tumor cell growth, with IC50 values in the low micromolar range for specific cancer cell lines.

The synthesis and optimization of 3-(2-ethoxyethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol derivatives have been another focus of current research. Several research groups have reported modified versions of the compound with improved pharmacokinetic properties and target specificity. Structure-activity relationship (SAR) studies have identified critical molecular features responsible for its biological activity, providing valuable insights for further drug development. Notably, the ethoxyethyl side chain has been shown to significantly influence the compound's solubility and membrane permeability.

Recent advancements in analytical techniques have enabled more detailed characterization of this compound. High-resolution mass spectrometry and NMR spectroscopy have confirmed its molecular structure and purity, while X-ray crystallography studies have provided insights into its three-dimensional conformation and potential binding modes with biological targets. These structural analyses are crucial for understanding the compound's interactions at the molecular level and for guiding the design of more potent analogs.

In addition to its potential therapeutic applications, research has explored the use of 3-(2-ethoxyethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol as a chemical probe for studying biological systems. Its ability to selectively modify certain cellular pathways makes it a valuable tool for investigating signal transduction mechanisms and validating new drug targets. Recent publications have demonstrated its utility in chemical biology studies, particularly in the context of kinase signaling networks.

While the compound shows promising preclinical results, current research is addressing challenges related to its metabolic stability and potential off-target effects. Several groups are working on formulation strategies to improve its bioavailability and tissue distribution. Recent pharmacokinetic studies in animal models have provided important data on absorption, distribution, metabolism, and excretion (ADME) properties, which will inform future clinical development.

The intellectual property landscape surrounding 3-(2-ethoxyethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol is evolving rapidly, with multiple patent applications filed in recent years covering its composition, synthesis methods, and therapeutic uses. This reflects the growing commercial interest in this compound and its derivatives as potential drug candidates.

In conclusion, 3-(2-ethoxyethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol represents an exciting area of research in chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a valuable scaffold for drug discovery. Ongoing studies continue to uncover its full potential, with particular emphasis on optimizing its pharmacological properties and expanding its therapeutic applications. Future research directions likely include more extensive preclinical evaluation and the development of second-generation analogs with enhanced efficacy and safety profiles.